Cas no 1198283-96-3 (4-(Piperidin-3-ylthio)pyridine dihydrochloride)
4-(Piperidin-3-ylthio)pyridine dihydrochloride is a versatile heterocyclic compound featuring a piperidine-thioether linkage to a pyridine core, rendered as a stable dihydrochloride salt for enhanced solubility and handling. This intermediate is valuable in medicinal chemistry and drug discovery, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. The presence of both sulfur and nitrogen moieties offers reactivity for further functionalization, while the hydrochloride form ensures improved stability under storage. Its structural motif is advantageous for constructing pharmacophores with potential affinity for neurological or receptor-based targets. Suitable for research applications requiring precise molecular scaffolds.
1198283-96-3 structure
Product Name:4-(Piperidin-3-ylthio)pyridine dihydrochloride
CAS No:1198283-96-3
MF:C10H16Cl2N2S
MW:267.218439102173
MDL:MFCD10566042
CID:1079045
PubChem ID:49759137
Update Time:2025-05-27
4-(Piperidin-3-ylthio)pyridine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(Piperidin-3-ylthio)pyridine dihydrochloride
- W-205055
- YXB28396
- 1198283-96-3
- 4-(piperidin-3-ylsulfanyl)pyridine dihydrochloride
- CS-0318732
- 4-(Piperidin-3-ylthio)pyridine 2HCl
- AS-62512
- AKOS015949501
- 4-piperidin-3-ylsulfanylpyridine;dihydrochloride
- J-513824
-
- MDL： MFCD10566042
- Inchi： 1S/C10H14N2S.2ClH/c1-2-10(8-12-5-1)13-9-3-6-11-7-4-9;;/h3-4,6-7,10,12H,1-2,5,8H2;2*1H
- InChI Key： CXCKWTJWDUOURP-UHFFFAOYSA-N
- SMILES： Cl.Cl.S(C1C=CN=CC=1)C1CNCCC1
Computed Properties
- Exact Mass: 266.0411251g/mol
- Monoisotopic Mass: 266.0411251g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2Ų
4-(Piperidin-3-ylthio)pyridine dihydrochloride Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(Piperidin-3-ylthio)pyridine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM364211-1g |
4-(Piperidin-3-ylthio)pyridine dihydrochloride |
1198283-96-3 | 95% | 1g |
$547 | 2022-06-14 | |
| Matrix Scientific | 068984-250mg |
4-(Piperidin-3-ylthio)pyridine dihydrochloride, >95% |
1198283-96-3 | >95% | 250mg |
$454.00 | 2023-09-08 | |
| Matrix Scientific | 068984-500mg |
4-(Piperidin-3-ylthio)pyridine dihydrochloride, >95% |
1198283-96-3 | >95% | 500mg |
$733.00 | 2023-09-08 | |
| Matrix Scientific | 068984-1g |
4-(Piperidin-3-ylthio)pyridine dihydrochloride, >95% |
1198283-96-3 | >95% | 1g |
$1260.00 | 2023-09-08 | |
| TRC | P475378-500mg |
4-(Piperidin-3-ylthio)pyridine Dihydrochloride |
1198283-96-3 | 500mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P475378-1g |
4-(Piperidin-3-ylthio)pyridine Dihydrochloride |
1198283-96-3 | 1g |
$ 65.00 | 2022-06-03 | ||
| TRC | P475378-5g |
4-(Piperidin-3-ylthio)pyridine Dihydrochloride |
1198283-96-3 | 5g |
$ 80.00 | 2022-06-03 | ||
| Alichem | A029189736-1g |
4-(Piperidin-3-ylthio)pyridine dihydrochloride |
1198283-96-3 | 97% | 1g |
$597.80 | 2023-09-04 | |
| eNovation Chemicals LLC | D761996-500mg |
4-(Piperidin-3-ylthio)pyridine 2HCl |
1198283-96-3 | 95% | 500mg |
$315 | 2024-06-07 | |
| eNovation Chemicals LLC | D761996-1g |
4-(Piperidin-3-ylthio)pyridine 2HCl |
1198283-96-3 | 95% | 1g |
$515 | 2024-06-07 |
4-(Piperidin-3-ylthio)pyridine dihydrochloride Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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